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Compound of Interest

N-(3-Oxohexanoyl)-L-homoserine
Compound Name:
lactone

Cat. No.: B2388564

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

N-(3-oxohexanoyl)-L-homoserine lactone (OHHL) is a key quorum-sensing signal molecule
in many Gram-negative bacteria, regulating a variety of physiological processes, including
virulence factor production and biofilm formation. The interaction of OHHL with its cognate
LuxR-type transcriptional regulator proteins is a critical step in this signaling cascade, making it
an attractive target for the development of novel anti-infective agents. This document provides
detailed application notes and protocols for several robust in vitro assays to quantitatively and
qualitatively assess the binding of OHHL to its protein partners.

Introduction to OHHL-Protein Binding Assays

A variety of biophysical techniques can be employed to study the interaction between OHHL
and its receptor proteins in a controlled, in vitro environment. These assays are essential for
determining binding affinity, kinetics, and thermodynamics, which are crucial parameters in
basic research and drug discovery. The primary methods covered in these notes are Isothermal
Titration Calorimetry (ITC), Surface Plasmon Resonance (SPR), and Fluorescence Polarization
(FP). Each technique offers unique advantages and provides complementary information about
the binding event.

Quantitative Data Summary
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The following table summarizes key binding affinity data reported for the interaction of OHHL
and related N-acyl homoserine lactones (AHLS) with their cognate LuxR-type receptor proteins.

Dissociation

Ligand Protein Assay Method Reference
Constant (Kd)
LuxR (Vibrio Gel Mobility Shift
OHHL , _ 100 nM [1]
fischeri) Assay

CarR (Erwinia »
OHHL Not Specified 1.8 uM [2]
carotovora)

Signaling Pathway and Experimental Workflows

The following diagrams illustrate the general signaling pathway involving OHHL and the
workflows of the described in vitro binding assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b2388564#in-vitro-assays-to-study-ohhl-protein-
binding]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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